Cas no 746671-54-5 (Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate
• CAS No: 746671-54-5
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 2624786
• PubChem ID: 57888835
• Update Time: 2025-06-08

Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID80728199
• SB59597
• 746671-54-5
• SCHEMBL2159167
• Methyl 2-tert-butyl-5-bromopyrimidine-4-carboxylate
• YNEXYEBMORABRD-UHFFFAOYSA-N
• METHYL5-BROMO-2-(TERT-BUTYL)PYRIMIDINE-4-CARBOXYLATE
• 5-Bromo-2-tert-butyl-pyrimidine-4-carboxylic acid methyl ester
• METHYL 5-BROMO-2-(TERT-BUTYL)PYRIMIDINE-4-CARBOXYLATE
• DB-431448
• Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate

• MDL： MFCD16987748
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)9-12-5-6(11)7(13-9)8(14)15-4/h5H,1-4H3
• InChI Key： YNEXYEBMORABRD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C)(C)C)=NC=1C(=O)OC

Computed Properties

• Exact Mass: 272.01604Da
• Monoisotopic Mass: 272.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate

Research Brief on Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate (CAS: 746671-54-5): Recent Advances and Applications

Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate (CAS: 746671-54-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate as a precursor for the synthesis of pyrimidine-based kinase inhibitors. The study demonstrated that the bromo and tert-butyl substituents on the pyrimidine ring significantly enhance the compound's reactivity, enabling efficient cross-coupling reactions with various aryl and heteroaryl groups. This property makes it a valuable building block for the development of targeted cancer therapies, particularly in the inhibition of tyrosine kinases involved in tumor proliferation.

Another notable application of this compound was reported in a 2022 ACS Omega article, where it was utilized in the synthesis of antiviral agents. The researchers successfully modified the carboxylate group to introduce amide linkages, resulting in derivatives with potent activity against RNA viruses, including SARS-CoV-2. The study underscored the compound's potential as a scaffold for designing broad-spectrum antiviral drugs, especially in the context of emerging infectious diseases.

From a synthetic chemistry perspective, recent advancements in catalytic methods have improved the efficiency of producing Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate. A 2023 Organic Process Research & Development paper detailed a palladium-catalyzed bromination protocol that achieves higher yields and purity compared to traditional methods. This innovation is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In conclusion, Methyl 5-bromo-2-(tert-butyl)pyrimidine-4-carboxylate (CAS: 746671-54-5) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as a cornerstone for future drug discovery efforts. Further research is warranted to explore its full potential in addressing unmet medical needs, particularly in oncology and virology.